({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride

• Molecular Formula: C12H18ClN3O3
• Molecular Weight: 287.74 g/mol
• IUPAC Name: 2-[[6-(diethylamino)pyridin-3-yl]methylamino]-2-oxoacetic acid;hydrochloride
• InChI: InChI=1S/C12H17N3O3.ClH/c1-3-15(4-2)10-6-5-9(7-13-10)8-14-11(16)12(17)18;/h5-7H,3-4,8H2,1-2H3,(H,14,16)(H,17,18);1H
• InChI Key: OWYUBWXPHFVLPN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C=C1)CNC(=O)C(=O)O.Cl

Description

({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride: is a nitrogen-containing heterocyclic compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride involves multiple stepsThe final step involves the formation of the carbamoyl group and its subsequent conversion to the hydrochloride salt .

Industrial Production Methods: Industrial production methods for this compound often involve large-scale chemical reactors and stringent reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur at the pyridine ring, typically using halogenating agents or nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

Chemistry: In chemistry, ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride is used as a building block for the synthesis of more complex molecules. It is also employed in various catalytic processes .

Biology: In biological research, this compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids. It is also used in the development of biochemical assays .

Medicine: In medicine, the compound is investigated for its potential therapeutic applications, including its role as an inhibitor of specific enzymes or receptors. It may also be used in drug formulation and delivery systems .

Industry: In industrial applications, this compound is utilized in the production of specialty chemicals and materials. It may also be used as an intermediate in the synthesis of agrochemicals and other industrial products .

Mechanism of Action

The mechanism of action of ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biochemical effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Cetylpyridinium chloride: Known for its antimicrobial properties.

Domiphen bromide: Used as a disinfectant and antiseptic.

Bis(2-ethylhexyl) terephthalate: A plasticizer used in the production of flexible plastics.

Uniqueness: ({[6-(Diethylamino)pyridin-3-yl]methyl}carbamoyl)formic acid hydrochloride is unique due to its specific chemical structure, which imparts distinct reactivity and interaction profiles compared to other similar compounds. Its versatility in various chemical reactions and applications makes it a valuable compound in scientific research and industrial processes .